Cas no 2287302-62-7 (Benzoic acid, 4-amino-3-(dimethylphosphinyl)-)

• Product Name: Benzoic acid, 4-amino-3-(dimethylphosphinyl)-
• CAS No: 2287302-62-7
• MF: C₉H₁₂NO₃P
• MW: 213.170243263245
• CID: 6381958
• PubChem ID: 165792225
• Update Time: 2025-07-15

Benzoic acid, 4-amino-3-(dimethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-(dimethylphosphinyl)-
• 4-Amino-3-(dimethylphosphoryl)benzoic acid
• EN300-6749062
• 2287302-62-7

• Inchi： 1S/C9H12NO3P/c1-14(2,13)8-5-6(9(11)12)3-4-7(8)10/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： XSCYJVUFKNODAA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N)C(P(C)(C)=O)=C1

Computed Properties

• Exact Mass: 213.05548024g/mol
• Monoisotopic Mass: 213.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 500.3±50.0 °C(Predicted)
• pka: 4.43±0.10(Predicted)

Additional information on Benzoic acid, 4-amino-3-(dimethylphosphinyl)-

Benzoic Acid, 4-Amino-3-(Dimethylphosphinyl) (CAS No. 2287302-62-7)

The compound Benzoic acid, 4-amino-3-(dimethylphosphinyl), with the CAS registry number 2287302-62-7, is a significant organic compound in the field of chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an amino group at the 4-position and a dimethylphosphinyl group at the 3-position. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in various research areas.

Recent studies have highlighted the potential of Benzoic acid, 4-amino-3-(dimethylphosphinyl) in the development of novel materials and pharmaceuticals. The dimethylphosphinyl group, in particular, has been shown to enhance the compound's reactivity and stability under certain conditions. Researchers have explored its application as a precursor in the synthesis of advanced polymers and as an intermediate in drug design.

In terms of synthesis, Benzoic acid, 4-amino-3-(dimethylphosphinyl) can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic techniques have enabled more efficient and selective pathways for its production. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

The compound's properties make it particularly valuable in the field of material science. For instance, its ability to form stable complexes with metal ions has been leveraged in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising applications in gas storage, catalysis, and sensing technologies.

Moreover, Benzoic acid, 4-amino-3-(dimethylphosphinyl) has shown potential in biological systems. Studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its role as a lead compound in drug discovery. Researchers are actively investigating its pharmacokinetics and bioavailability to assess its suitability for therapeutic applications.

In terms of safety and handling, Benzoic acid, 4-amino-3-(dimethylphosphinyl) exhibits moderate toxicity profiles under standard laboratory conditions. However, prolonged exposure or improper handling should be avoided to minimize health risks. Proper personal protective equipment (PPE) and ventilation systems are recommended when working with this compound.

Looking ahead, the demand for Benzoic acid, 4-amino-3-(dimethylphosphinyl) is expected to grow as new applications emerge across diverse industries. Its versatility as both a building block and a functional material positions it as a key player in future chemical innovations.